Cas no 61091-56-3 ( )

  structure
  structure
Product Name: 
CAS No:61091-56-3
MF:C22H24O7
MW:400.421767234802
CID:953950
PubChem ID:2988
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • AC1L1EX8; deoxypodorhizone; 4-(1,3-benzodioxol-5-ylmethyl)-3-(3,4,5-trimethoxybenzyl)dihydrofuran-2(3h)-one; (-)-deoxypodorhyzon; AC1Q6HNP; (+)-Deoxypodorhizon; (.+-.)-Deoxypodorhizon; 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro-3-((3,4,5-trimethoxyphenyl)methyl)-; (-)-deoxypodorhizon; CTK2F3383; (-)-deoxypodorhizone; SureCN7435808;
    • NSC332047
    • NSC-332046
    • NSC-408993
    • 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro-3-((3,4,5-trimethoxyphenyl)methyl)-
    • 72690-16-5
    • NSC 408993
    • 61091-56-3
    • SCHEMBL7435808
    • PODORHIZON, (+/-)-DEOXY
    • 2-(3,4,5-Trimethoxybenzyl)-3-(3,4-methylenedioxybenzyl) butyrolactone
    • (+)-Deoxypodorhizon
    • (.+-.)-Deoxypodorhizon
    • PODORHIZON, (+)-DEOXY
    • 4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]oxolan-2-one
    • NSC-332047
    • (3R,4R)-4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]oxolan-2-one
    • NSC332046
    • 4-[(2H-1,3-Benzodioxol-5-yl)methyl]-3-[(3,4,5-trimethoxyphenyl)methyl]oxolan-2-one
    • DTXSID60976590
    • NSC408993
    •  
    • Inchi: 1S/C22H24O7/c1-24-19-9-14(10-20(25-2)21(19)26-3)7-16-15(11-27-22(16)23)6-13-4-5-17-18(8-13)29-12-28-17/h4-5,8-10,15-16H,6-7,11-12H2,1-3H3
    • InChI Key: GMLDZDDTZKXJLU-UHFFFAOYSA-N
    • SMILES: O1C(C(CC2C=C(C(=C(C=2)OC)OC)OC)C(CC2=CC=C3C(=C2)OCO3)C1)=O

Computed Properties

  • Exact Mass: 400.15220310g/mol
  • Monoisotopic Mass: 400.15220310g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 72.4Ų
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